Cas no 191991-28-3 (N-methyl-N-(4-nitrophenyl)methylhydroxylamine)

• Product Name: N-methyl-N-(4-nitrophenyl)methylhydroxylamine
• CAS No: 191991-28-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 3855488
• PubChem ID: 10749930
• Update Time: 2025-06-08

N-methyl-N-(4-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-hydroxy-N-methyl-4-nitro-
• N-methyl-N-(4-nitrophenyl)methylhydroxylamine
• EN300-1832506
• N-methyl-N-[(4-nitrophenyl)methyl]hydroxylamine
• 191991-28-3

• Inchi： 1S/C8H10N2O3/c1-9(11)6-7-2-4-8(5-3-7)10(12)13/h2-5,11H,6H2,1H3
• InChI Key： VCOWDXNDDUSBPW-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.06914219Da
• Monoisotopic Mass: 182.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-methyl-N-(4-nitrophenyl)methylhydroxylamine

N-methyl-N-(4-nitrophenyl)methylhydroxylamine: An Overview of a Promising Compound in Medicinal Chemistry

N-methyl-N-(4-nitrophenyl)methylhydroxylamine (CAS No. 191991-28-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This molecule, characterized by its nitrophenyl and methylhydroxylamine moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of N-methyl-N-(4-nitrophenyl)methylhydroxylamine consists of a nitro group attached to a phenyl ring, which is further connected to a methylhydroxylamine group. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it an interesting subject for study in various biological contexts.

Recent studies have highlighted the potential of N-methyl-N-(4-nitrophenyl)methylhydroxylamine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by modulating oxidative stress and inflammation pathways. The nitrophenyl moiety is believed to play a crucial role in these activities, as it can generate reactive oxygen species (ROS) that are involved in cellular signaling processes.

In addition to its neuroprotective properties, N-methyl-N-(4-nitrophenyl)methylhydroxylamine has shown promise in the field of cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The methylhydroxylamine group is thought to contribute to these anti-cancer effects by interacting with specific cellular targets.

The pharmacokinetic profile of N-methyl-N-(4-nitrophenyl)methylhydroxylamine has also been investigated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The nitrophenyl and methylhydroxylamine groups influence the compound's solubility and stability, factors that are critical for its bioavailability and efficacy.

To further explore the therapeutic potential of N-methyl-N-(4-nitrophenyl)methylhydroxylamine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-methyl-N-(4-nitrophenyl)methylhydroxylamine (CAS No. 191991-28-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, characterized by the nitrophenyl and methylhydroxylamine moieties, makes it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for its use in treating various diseases.